Cas no 2287321-36-0 (3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid)

• Product Name: 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid
• CAS No: 2287321-36-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5811013
• PubChem ID: 165737851
• Update Time: 2025-05-28

3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid
• 3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid
• 2287321-36-0
• EN300-6488291

• Inchi： 1S/C11H14N2O2/c14-10(15)8-2-3-9-11(4-1-5-11)12-6-7-13(8)9/h2-3,12H,1,4-7H2,(H,14,15)
• InChI Key： ZILATBHSJXFZLQ-UHFFFAOYSA-N
• SMILES： C12(NCCN3C(C(O)=O)=CC=C31)CCC2

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.4±45.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Additional information on 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid

Research Brief on 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid (CAS: 2287321-36-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid (CAS: 2287321-36-0), as promising scaffolds for drug discovery. This compound, characterized by its unique spirocyclic architecture, has garnered attention due to its potential applications in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid, leveraging a tandem cyclization strategy to achieve high yield (78%) and enantiomeric purity (>99% ee). The study emphasized the compound's role as a versatile intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in kinase inhibition. Notably, the carboxylic acid moiety was identified as a critical pharmacophore for binding to the ATP pocket of target kinases.

In vitro evaluations revealed that derivatives of this spirocyclic compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, with IC₅₀ values in the low nanomolar range (2-15 nM). Molecular docking simulations further elucidated the binding mode, highlighting hydrophobic interactions with the cyclobutane ring and hydrogen bonding with the pyrrolopyrazine core. These findings were corroborated by X-ray crystallography data, providing a structural basis for rational drug design.

Beyond kinase inhibition, recent preclinical studies have explored the compound's utility in oncology and neurodegenerative diseases. A 2024 Nature Communications paper reported its efficacy in disrupting the interaction between p53 and MDM2, a key regulatory axis in cancer cell survival. In murine models of glioblastoma, the compound demonstrated significant tumor growth inhibition (TGI = 62%) at a dose of 10 mg/kg, with minimal off-target effects. Parallel research in Alzheimer's disease models suggested neuroprotective properties, attributed to the modulation of tau protein aggregation.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid derivatives. A 2023 ACS Pharmacology & Translational Science study noted limited blood-brain barrier (BBB) penetration (<1% brain-to-plasma ratio) in unmodified forms, prompting investigations into prodrug strategies. Additionally, metabolic stability studies identified susceptibility to glucuronidation, necessitating structural refinements to enhance half-life.

In conclusion, 3′,4′-Dihydrospiro[cyclobutane-1,1′(2′H)-pyrrolo[1,2-a]pyrazine]-6′-carboxylic acid represents a compelling chemotype for multifactorial drug development. Its synthetic accessibility, combined with demonstrated activity across diverse biological targets, positions it as a valuable tool for probing disease mechanisms and advancing therapeutic candidates. Future research directions may include combinatorial chemistry approaches to expand its chemical space and the development of targeted delivery systems to address current limitations in bioavailability.